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Compound of Interest

Compound Name: Aluminum acetylacetonate

Cat. No.: B087022

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for aluminum
acetylacetonate [Al(acac)3], a compound utilized in various research and development
applications, including catalysis and materials science.[1][2][3][4] Due to its potential health
hazards, a thorough understanding of its toxicological profile and proper handling procedures is
imperative for the safety of laboratory personnel.

Physicochemical and Toxicological Properties

Aluminum acetylacetonate is a white to off-white crystalline powder.[3][5] It is insoluble in
water but soluble in several organic solvents.[3][5] The compound is stable under normal
conditions but is incompatible with strong oxidizing agents.[5]

Table 1: Physicochemical Properties of Aluminum
Acetylacetonate
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Property Value Reference(s)
CAS Number 13963-57-0 [6][71[8]
Molecular Formula C15H21AIO06 [61[7]
Molecular Weight 324.31 g/mol [21[71[8]
Appearance White to off-white crystalline B3]

powder
Melting Point 190 -193 °C
Boiling Point 315°C

N Insoluble in water; Soluble in
Solubility ] [31[5]
organic solvents

Stability Stable under normal conditions  [5]

Table 2: Toxicological Data for Aluminum

Acetylacetonate

Endpoint Value Species Route Reference(s)
LD50 (Oral) 49 mg/kg Rat Oral [6]

LD50 (Dermal) 1040 mg/kg Rabbit Dermal [6]

NOAEL (Oral) 438 mg/kg Rat Oral

(LD50: Lethal Dose, 50%; NOAEL: No Observed Adverse Effect Level)

Hazard Identification and Health Effects

Aluminum acetylacetonate is classified as a hazardous substance.[9] It is fatal if swallowed
and causes skin and serious eye irritation.[10] Inhalation of the dust may cause respiratory
irritation.[9][10]

¢ Acute Oral Toxicity: Animal studies indicate that ingestion of this material can be fatal or
cause serious damage to health.[6][9]
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» Dermal and Eye Irritation: Direct contact can lead to skin irritation, characterized by redness
and swelling.[9] It is also a serious eye irritant.[10]

o Respiratory Irritation: Inhalation of dust can irritate the respiratory system.[9]

» Neurotoxicity: A significant concern is the potential for aluminum acetylacetonate to
decompose and release 2,4-pentanedione, a known neurotoxin.[5][9] Exposure to aluminum
compounds has also been linked to neurodegenerative conditions.[9]

Experimental Protocols for Toxicity Assessment

The toxicological data presented are typically determined using standardized experimental
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

Acute Oral Toxicity (Based on OECD Guideline 423)

This method, known as the Acute Toxic Class Method, is designed to classify a substance's
oral toxicity with the use of a minimal number of animals.

Methodology:
« Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.[11]

e Housing and Fasting: Animals are housed in controlled conditions (temperature, light cycle)
and fasted (food, but not water) prior to dosing.[11]

o Dose Administration: The substance is administered in a single dose via gavage. Dosing is
performed in a stepwise manner using fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).[11]

o Observation: A starting dose is administered to a small group of animals. The outcome
(survival or death) determines the next dose level for a subsequent group.

o Endpoint: The test allows for the classification of the substance into a specific toxicity class
based on the observed mortality at different dose levels.[11]
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Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test evaluates the potential of a substance to cause reversible or irreversible skin damage.
Methodology:

o Animal Selection: The albino rabbit is the preferred species for this test.[5]

e Preparation: The fur on the animal's back is clipped approximately 24 hours before the test.

e Substance Application: A small amount (0.5 g for solids) of the test substance is applied to a
small area of skin (approx. 6 cm?) and covered with a gauze patch for a 4-hour exposure
period.[5]

o Observation and Scoring: After the exposure period, the patch is removed, and the skin is
observed for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48,
and 72 hours). The reactions are scored on a standardized scale.[5]

o Endpoint: The substance is classified based on the severity and reversibility of the skin
reactions. If effects persist to the end of the 14-day observation period, the substance is
considered an irritant.[5]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This protocol assesses the potential for a substance to cause eye irritation or damage.
Methodology:
¢ Animal Selection: Healthy, young adult albino rabbits are used.[12]

o Pre-test Examination: Both eyes of the animal are examined 24 hours before the test to
ensure there are no pre-existing defects.[12]

o Substance Instillation: A single dose of the test substance is applied into the conjunctival sac
of one eye. The other eye serves as a control.[12]
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e Observation and Scoring: The eyes are examined for lesions of the cornea, iris, and
conjunctiva at 1, 24, 48, and 72 hours after application. The severity of the lesions is scored.
[6][12]

o Endpoint: The classification of the substance's eye irritation potential is based on the severity
and reversibility of the observed ocular lesions.[6]

Signaling Pathways and Mechanisms of Toxicity
Aluminum-Induced Apoptosis

Aluminum compounds have been shown to induce apoptosis (programmed cell death) in
neuronal cells. The Mitogen-Activated Protein Kinase (MAPK) signaling pathways, specifically
the ERK and p38 pathways, are involved in this process.[13]
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Aluminum-Induced Apoptosis via MAPK Signaling

Neurotoxicity of 2,4-Pentanedione
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The decomposition of aluminum acetylacetonate can produce 2,4-pentanedione, a
neurotoxin.[9] Studies on similar diketones, such as 2,5-hexanedione, suggest that
neurotoxicity may be mediated through the pro-nerve growth factor (proNGF)/p75 neurotrophin

receptor (p75NTR) and c-Jun N-terminal kinase (JNK) signaling pathways, leading to neuronal
apoptosis.[11]
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Safe Handling and Storage

Adherence to strict safety protocols is essential when working with aluminum
acetylacetonate.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Use chemical-resistant gloves (e.g., PVC) and wear protective clothing to
prevent skin contact.

o Respiratory Protection: Use a NIOSH-approved respirator, especially when dust may be
generated.

Engineering Controls

e Work in a well-ventilated area, preferably in a chemical fume hood.
e Use local exhaust ventilation to control airborne dust.

e Ensure eyewash stations and safety showers are readily accessible.

Handling Procedures

» Avoid all personal contact, including inhalation of dust.[9]
» Do not eat, drink, or smoke in the work area.
e Wash hands thoroughly after handling.

e Avoid generating dust.[9]

Storage

o Store in a cool, dry, well-ventilated area.
o Keep containers tightly closed.

» Store away from incompatible materials, such as strong oxidizing agents.[5]
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Emergency Procedures

Prompt and appropriate action is critical in the event of an emergency.

First-Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water
for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Accidental Release Measures

e Minor Spills:

o Remove all ignition sources.

o Clean up spills immediately, avoiding dust generation.

o Use dry cleanup procedures.

o Place the spilled material in a suitable, labeled container for disposal.
e Major Spills:

o Evacuate personnel from the area and move upwind.

o Alert emergency responders.

o Wear full protective equipment, including a self-contained breathing apparatus.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use dry chemical powder, foam, or carbon dioxide.

e Hazardous Combustion Products: Combustion may produce carbon monoxide, carbon
dioxide, and metal oxides.[9]

o Fire-Fighting Procedures: Wear full protective clothing and a self-contained breathing
apparatus.

Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[9] Dispose
of contents and containers at an approved waste disposal plant. Do not allow the chemical to

enter drains.[9]

Workflow and Logical Diagrams
Safe Handling Workflow
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Logical Flow for Emergency Response

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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